Cas no 431078-61-4 (Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate)

• Product Name: Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate
• CAS No: 431078-61-4
• MF: C₁₃H₁₁BrClNO₂
• MW: 328.588941812515
• CID: 1093205
• PubChem ID: 72942633
• Update Time: 2025-04-20

Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(bromomethyl)-4-chloroquinoline-3-carboxylate
• SB72831
• 431078-61-4
• Ethyl2-(bromomethyl)-4-chloroquinoline-3-carboxylate

• Inchi： 1S/C13H11BrClNO2/c1-2-18-13(17)11-10(7-14)16-9-6-4-3-5-8(9)12(11)15/h3-6H,2,7H2,1H3
• InChI Key： FYBYXUKZFMEKED-UHFFFAOYSA-N
• SMILES： BrCC1=C(C(=O)OCC)C(=C2C=CC=CC2=N1)Cl

Computed Properties

• Exact Mass: 326.96617g/mol
• Monoisotopic Mass: 326.96617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2Ų